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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

A Comparative Toxicological Review of Disperse
Red Dyes

This guide provides a comparative analysis of the toxicological profiles of five commercially
significant disperse red dyes: Disperse Red 1, Disperse Red 9, Disperse Red 11, Disperse Red
13, and Disperse Red 17. The information is intended for researchers, scientists, and
professionals in drug development and chemical safety assessment.

Executive Summary

Disperse Red dyes are widely used in the textile industry for coloring synthetic fibers.
Structurally, many of these dyes are azo compounds, which can be metabolized to potentially
harmful aromatic amines.[1][2][3] Toxicological assessments reveal varying profiles among
these dyes, with genotoxicity and skin sensitization being common concerns. This review
summarizes the available data on their acute toxicity, skin irritation and sensitization, and
genotoxicity, providing a comparative basis for risk assessment.

Comparative Toxicological Data

The following table summarizes the available quantitative and qualitative toxicological data for
the selected Disperse Red dyes.
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Mechanisms of Toxicity

A primary mechanism of toxicity for many Disperse Red dyes, particularly those with an azo
structure (e.g., Disperse Red 1 and 13), involves the metabolic reduction of the azo bond.[1][2]
[3][18] This process, often carried out by azoreductases from intestinal microbiota or liver
enzymes, cleaves the molecule to produce aromatic amines.[1][2][3][18] Some of these
aromatic amines are known or suspected carcinogens and mutagens.[1][2][3] The subsequent
metabolic activation of these amines can lead to the formation of reactive intermediates that
can bind to DNA and other macromolecules, inducing genotoxic and cytotoxic effects.[19]

Signaling Pathway for Azo Dye Metabolic Activation and
Genotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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